Cas no 901242-44-2 (N-(4-methoxyphenyl)-2-{5-(4-methoxyphenyl)-2-phenyl-1H-imidazol-4-ylsulfanyl}acetamide)
N-(4-methoxyphenyl)-2-{5-(4-methoxyphenyl)-2-phenyl-1H-imidazol-4-ylsulfanyl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- AKOS001789956
- N-(4-methoxyphenyl)-2-{[5-(4-methoxyphenyl)-2-phenyl-1H-imidazol-4-yl]thio}acetamide
- F3407-1051
- N-(4-methoxyphenyl)-2-{[5-(4-methoxyphenyl)-2-phenyl-1H-imidazol-4-yl]sulfanyl}acetamide
- 901242-44-2
- N-(4-methoxyphenyl)-2-[[5-(4-methoxyphenyl)-2-phenyl-1H-imidazol-4-yl]sulfanyl]acetamide
- N-(4-methoxyphenyl)-2-{5-(4-methoxyphenyl)-2-phenyl-1H-imidazol-4-ylsulfanyl}acetamide
-
- Inchi: 1S/C25H23N3O3S/c1-30-20-12-8-17(9-13-20)23-25(28-24(27-23)18-6-4-3-5-7-18)32-16-22(29)26-19-10-14-21(31-2)15-11-19/h3-15H,16H2,1-2H3,(H,26,29)(H,27,28)
- InChI Key: WPLPRUGAMFTIHE-UHFFFAOYSA-N
- SMILES: S(CC(NC1C=CC(=CC=1)OC)=O)C1=C(C2C=CC(=CC=2)OC)NC(C2C=CC=CC=2)=N1
Computed Properties
- Exact Mass: 445.14601278g/mol
- Monoisotopic Mass: 445.14601278g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 8
- Complexity: 573
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 102Ų
N-(4-methoxyphenyl)-2-{5-(4-methoxyphenyl)-2-phenyl-1H-imidazol-4-ylsulfanyl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3407-1051-2μmol |
N-(4-methoxyphenyl)-2-{[5-(4-methoxyphenyl)-2-phenyl-1H-imidazol-4-yl]sulfanyl}acetamide |
901242-44-2 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3407-1051-5μmol |
N-(4-methoxyphenyl)-2-{[5-(4-methoxyphenyl)-2-phenyl-1H-imidazol-4-yl]sulfanyl}acetamide |
901242-44-2 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3407-1051-10μmol |
N-(4-methoxyphenyl)-2-{[5-(4-methoxyphenyl)-2-phenyl-1H-imidazol-4-yl]sulfanyl}acetamide |
901242-44-2 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3407-1051-20μmol |
N-(4-methoxyphenyl)-2-{[5-(4-methoxyphenyl)-2-phenyl-1H-imidazol-4-yl]sulfanyl}acetamide |
901242-44-2 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3407-1051-1mg |
N-(4-methoxyphenyl)-2-{[5-(4-methoxyphenyl)-2-phenyl-1H-imidazol-4-yl]sulfanyl}acetamide |
901242-44-2 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3407-1051-2mg |
N-(4-methoxyphenyl)-2-{[5-(4-methoxyphenyl)-2-phenyl-1H-imidazol-4-yl]sulfanyl}acetamide |
901242-44-2 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3407-1051-3mg |
N-(4-methoxyphenyl)-2-{[5-(4-methoxyphenyl)-2-phenyl-1H-imidazol-4-yl]sulfanyl}acetamide |
901242-44-2 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3407-1051-4mg |
N-(4-methoxyphenyl)-2-{[5-(4-methoxyphenyl)-2-phenyl-1H-imidazol-4-yl]sulfanyl}acetamide |
901242-44-2 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3407-1051-5mg |
N-(4-methoxyphenyl)-2-{[5-(4-methoxyphenyl)-2-phenyl-1H-imidazol-4-yl]sulfanyl}acetamide |
901242-44-2 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3407-1051-10mg |
N-(4-methoxyphenyl)-2-{[5-(4-methoxyphenyl)-2-phenyl-1H-imidazol-4-yl]sulfanyl}acetamide |
901242-44-2 | 10mg |
$79.0 | 2023-09-10 |
N-(4-methoxyphenyl)-2-{5-(4-methoxyphenyl)-2-phenyl-1H-imidazol-4-ylsulfanyl}acetamide Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
Additional information on N-(4-methoxyphenyl)-2-{5-(4-methoxyphenyl)-2-phenyl-1H-imidazol-4-ylsulfanyl}acetamide
N-(4-Methoxyphenyl)-2-{5-(4-Methoxyphenyl)-2-phenyl-1H-imidazol-4-ylsulfanyl}acetamide: A Comprehensive Overview
N-(4-Methoxyphenyl)-2-{5-(4-Methoxyphenyl)-2-phenyl-1H-imidazol-4-ylsulfanyl}acetamide (CAS No. 901242-44-2) is a complex organic compound with significant potential in the field of medicinal chemistry. This compound, characterized by its imidazole ring and methoxy substituents, has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.
The molecular structure of N-(4-Methoxyphenyl)-2-{5-(4-Methoxyphenyl)-2-phenyl-1H-imidazol-4-ylsulfanyl}acetamide is notable for its imidazole moiety, which is a five-membered heterocyclic ring containing two nitrogen atoms. This structure is further modified by the presence of phenyl and methoxy groups, which contribute to its pharmacological properties. The compound's sulfur atom, located at the 4-position of the imidazole ring, plays a crucial role in its reactivity and bioavailability.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of N-(4-Methoxyphenyl)-2-{5-(4-Methoxyphenyl)-2-phenyl-1H-imidazol-4-ylsulfanyl}acetamide. Researchers have employed various strategies, including coupling reactions and oxidation techniques, to construct the imidazole core and functionalize it with the desired substituents. These methods not only enhance the compound's stability but also pave the way for large-scale production, which is essential for its potential therapeutic applications.
From a biological standpoint, N-(4-Methoxyphenyl)-2-{5-(4-Methoxyphenyl)-2-phenyl-1H-imidazol-4-ylsulfanyl}acetamide has demonstrated remarkable activity in vitro and in vivo models. Studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for treating conditions such as arthritis and other inflammatory disorders. Additionally, its ability to modulate key cellular pathways involved in cancer progression has positioned it as a potential anticancer agent.
The methoxy groups present in the molecule contribute significantly to its pharmacokinetic profile. These groups enhance the compound's solubility and absorption, thereby improving its bioavailability. Furthermore, the phenyl rings provide structural rigidity, which is essential for maintaining the compound's stability under physiological conditions.
Recent research has also explored the potential of N-(4-Methoxyphenyl)-2-{5-(4-Methoxyphenyl)-2-phenyl-1H-imidazol-4-ylsulfanyl}acetamide as a drug delivery agent. Its ability to form stable complexes with various therapeutic molecules has opened new avenues for targeted drug delivery systems. This property makes it a versatile tool in nanomedicine and drug formulation technologies.
In conclusion, N-(4-Methoxyphenyl)-2-{5-(4-Methoxyphenyl)-2-pheny
901242-44-2 (N-(4-methoxyphenyl)-2-{5-(4-methoxyphenyl)-2-phenyl-1H-imidazol-4-ylsulfanyl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)